Cas no 57269-28-0 (Methanone,(8-methyl-3,8-diazabicyclo[3.2.1]oct-3-yl)(5-nitro-2-thienyl)-)

• Product Name: Methanone,(8-methyl-3,8-diazabicyclo[3.2.1]oct-3-yl)(5-nitro-2-thienyl)-
• CAS No: 57269-28-0
• MF: C₁₂H₁₅N₃O₃S
• MW: 281.33080124855
• CID: 379634
• PubChem ID: 93607
• Update Time: 2025-04-19

Methanone,(8-methyl-3,8-diazabicyclo[3.2.1]oct-3-yl)(5-nitro-2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone,(8-methyl-3,8-diazabicyclo[3.2.1]oct-3-yl)(5-nitro-2-thienyl)-
• 8-Methyl-3-(2-nitro-5-thienylcarbonyl)-3,8-diazabicyclo[3.2.1]octane
• 8-Methyl-3-(2'-nitrothien-5'-yl)carbonyl-3,8-diazabicyclo(3.2.1)octane
• DTXSID50972763
• BRN 0558337
• (7-Methyl-2,7-diazabicyclo[3.2.1]octan-2-yl)(5-nitrothiophen-2-yl)methanone
• 57269-28-0
• 3,8-Diazabicyclo(3.2.1)octane, 8-methyl-3-(2'-nitrothien-5'-yl)carbonyl-

• Inchi： 1S/C12H15N3O3S/c1-13-7-8-4-5-14(10(13)6-8)12(16)9-2-3-11(19-9)15(17)18/h2-3,8,10H,4-7H2,1H3
• InChI Key： TYILFKWCXBXXQZ-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C(N1CCC2CN(C)C1C2)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 281.08355
• Monoisotopic Mass: 281.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• PSA: 66.69